Cas no 5618-03-1 (3-Cyclopropylpropanoic acid)

• Product Name: 3-Cyclopropylpropanoic acid
• CAS No: 5618-03-1
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD02179408
• CID: 349559
• PubChem ID: 2758013
• Update Time: 2025-08-04

3-Cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylpropanoic acid
• 3-CYCLOPROPYLPROPIONIC ACID
• Cyclopropanepropanoic acid
• 3-(cyclopropyl)propionate
• 3-cyclopropanepropionic acid
• 3-Cyclopropyl-propanoic acid
• 3-cyclopropyl-propionic acid
• 3-Cyclopropyl-propionsaeure
• 3-cyclopropylpropoininc acid
• 3-cydopropyl-propionic acid
• MFCD02179408
• FT-0693188
• EN300-78456
• AM8844
• SY042777
• DTXSID30374125
• CS-D0289
• A1342
• SCHEMBL301024
• 5618-03-1
• 3-cyclopropylpropanoicAcid
• BS-12926
• PPZZCMKWRAVJDS-UHFFFAOYSA-N
• 3-cyclopropylpropionic acid, AldrichCPR
• 3-CYCLOPROPYLPROPIONICACID
• cyclopropylmethylacetic acid
• AKOS008139971
• DB-015397

• MDL： MFCD02179408
• Inchi： 1S/C6H10O2/c7-6(8)4-3-5-1-2-5/h5H,1-4H2,(H,7,8)
• InChI Key： PPZZCMKWRAVJDS-UHFFFAOYSA-N
• SMILES： OC(CCC1CC1)=O

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.119
• Melting Point: Not available
• Boiling Point: 208 ºC
• Flash Point: 102 ºC
• Refractive Index: 1.487
• PSA: 37.30000
• LogP: 1.26120

3-Cyclopropylpropanoic acid Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 36/37/38-41-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-Cyclopropylpropanoic acid

Recent Advances in the Study of 3-Cyclopropylpropanoic Acid (CAS: 5618-03-1) in Chemical Biology and Pharmaceutical Research

3-Cyclopropylpropanoic acid (CAS: 5618-03-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small organic molecule, characterized by its cyclopropyl ring and propanoic acid moiety, has demonstrated potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, making it a focal point for researchers in the field.

One of the key areas of interest is the role of 3-cyclopropylpropanoic acid as a building block in the synthesis of more complex molecules. Its unique structural features, such as the strained cyclopropyl ring, make it a valuable intermediate in the development of novel pharmaceuticals. Recent research has highlighted its utility in the synthesis of inhibitors targeting specific enzymes, such as proteases and kinases, which are critical in various disease pathways.

In addition to its synthetic applications, 3-cyclopropylpropanoic acid has been investigated for its direct biological effects. Studies have shown that it can modulate certain metabolic pathways, potentially offering therapeutic benefits for metabolic disorders. For example, preliminary in vitro and in vivo experiments have indicated that derivatives of this compound may influence lipid metabolism, suggesting a possible role in treating conditions like hyperlipidemia or obesity.

Another promising avenue of research involves the use of 3-cyclopropylpropanoic acid in the development of antimicrobial agents. Recent findings suggest that its derivatives exhibit activity against a range of bacterial and fungal pathogens. This has spurred further investigation into its mechanism of action, with a focus on identifying specific molecular targets within microbial cells. Such studies could pave the way for new antibiotics, addressing the growing issue of antimicrobial resistance.

The pharmacokinetic properties of 3-cyclopropylpropanoic acid and its derivatives have also been a subject of recent scrutiny. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its therapeutic potential. Advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of these properties, facilitating the design of more effective drug candidates.

Despite these promising developments, challenges remain in the practical application of 3-cyclopropylpropanoic acid. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its potential. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into clinically viable solutions.

In conclusion, 3-cyclopropylpropanoic acid (CAS: 5618-03-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, from synthetic intermediates to potential therapeutics, underscore its importance in advancing scientific and medical knowledge. Continued exploration of its properties and mechanisms will likely yield further breakthroughs, solidifying its role in future drug development and biochemical studies.